Cas no 17452-14-1 (1-(4-methoxyphenyl)-1H-imidazole-2-thiol)

1-(4-methoxyphenyl)-1H-imidazole-2-thiol structure
17452-14-1 structure
Product Name:1-(4-methoxyphenyl)-1H-imidazole-2-thiol
CAS No:17452-14-1
MF:C10H10N2OS
MW:206.264200687408
MDL:MFCD00041376
CID:87843
PubChem ID:2759656
Update Time:2025-04-18

1-(4-methoxyphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-(4-methoxyphenyl)-2H-Imidazole-2-thione
    • 1-(4-methoxyphenyl)-1H-imidazole-2-thiol
    • 1-(4-Methoxyphenyl)imidazoline-2-thione
    • 1-(4-Methoxyphenyl)-1H-imidazole-2(3H)-thione
    • 3-(4-methoxyphenyl)-1H-imidazole-2-thione
    • 1-(4-Methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione
    • F2147-0444
    • SR-01000063866
    • 1-(4-Methoxy-phenyl)-1,3-dihydro-imidazole-2-thione
    • DTXSID70938523
    • Z57983019
    • 1-(4-methoxyphenyl)-2,3-dihydro-1H-imidazole-2-thione
    • 1-(4-methoxyphenyl)-2-mercaptoimidazole
    • HMS1729I15
    • SCHEMBL6598961
    • FS-1549
    • 17452-14-1
    • 2H-Imidazole-2-thione, 1,3-dihydro-1-(4-methoxyphenyl)-
    • CHEMBL83498
    • AKOS005207157
    • EN300-12125
    • SR-01000063866-1
    • 2H-Imidazole-2-thione,1,3-dihydro-1-(4-methoxyphenyl)-
    • CS-0224838
    • J-503343
    • 1-(4-Methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione #
    • MFCD00041376
    • FT-0605749
    • AKOS008968624
    • 1-(4-methoxyphenyl)-3H-imidazole-2-thione
    • G89771
    • MDL: MFCD00041376
    • Inchi: 1S/C10H10N2OS/c1-13-9-4-2-8(3-5-9)12-7-6-11-10(12)14/h2-7H,1H3,(H,11,14)
    • InChI Key: LIEBCNQPMNARMP-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C1C=CC(=CC=1)OC
    • BRN: 155898

Computed Properties

  • Exact Mass: 206.05100
  • Monoisotopic Mass: 206.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.32
  • Melting Point: 216-217°C
  • Boiling Point: 336.6°C at 760 mmHg
  • Flash Point: 157.4°C
  • Refractive Index: 1.689
  • PSA: 62.04000
  • LogP: 2.54350
  • Solubility: Uncertain

1-(4-methoxyphenyl)-1H-imidazole-2-thiol Security Information

  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C
  • Safety Term:S22;S24/25

1-(4-methoxyphenyl)-1H-imidazole-2-thiol Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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